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molecular formula C12H11F2NO2 B3043894 1-(2,6-Difluorobenzoyl)piperidin-4-one CAS No. 948853-53-0

1-(2,6-Difluorobenzoyl)piperidin-4-one

Cat. No. B3043894
CAS RN: 948853-53-0
M. Wt: 239.22 g/mol
InChI Key: YWSDKASTJVEUHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07943617B2

Procedure details

To a solution of 4-piperidone monohydrate hydrochloride (1.0 g, 6.5 mmol) in methylene chloride (32 mL) at rt were successively added DIPEA (1.4 mL, 7.8 mmol) and 2,6-difluorobenzoyl chloride (0.82 mL, 6.5 mmol). The resulting heterogeneous mixture was stirred at rt for 2 d. The resulting mixture was washed with 1 N aq. sodium hydroxide (3×10 mL) and the combined basic aqueous portion was back-extracted with methylene chloride (2×10 mL). The organic extracts were combined and washed with 10% aq. citric acid (2×10 mL), brine (20 mL), and dried over anhyd sodium sulfate. Concentration under vacuum afforded the title compound a as a pale yellow solid (1.29 g, 83%). 1H NMR (400 MHz, d3-MeOD): δ 7.60 (m, 1H), 7.18-7.09 (m, 2H), 4.09 (t, J=6.4 Hz, 2H), 3.70 (t, J=6.3 Hz, 2H), 2.62 (t, J=6.4 Hz, 2H), 2.48 (t, J=6.3 Hz, 2H).
Name
4-piperidone monohydrate hydrochloride
Quantity
1 g
Type
reactant
Reaction Step One
Name
DIPEA
Quantity
1.4 mL
Type
reactant
Reaction Step Two
Name
2,6-difluorobenzoyl chloride
Quantity
0.82 mL
Type
reactant
Reaction Step Three
Name
methylene chloride
Quantity
32 mL
Type
solvent
Reaction Step Four
Name
title compound
[Compound]
Name
solid
Yield
83%

Identifiers

REACTION_CXSMILES
Cl.O.[NH:3]1[CH2:8][CH2:7][C:6](=[O:9])[CH2:5][CH2:4]1.CCN(C(C)C)C(C)C.[F:19][C:20]1[CH:28]=[CH:27][CH:26]=[C:25]([F:29])[C:21]=1[C:22](Cl)=[O:23]>C(Cl)Cl>[F:19][C:20]1[CH:28]=[CH:27][CH:26]=[C:25]([F:29])[C:21]=1[C:22]([N:3]1[CH2:8][CH2:7][C:6](=[O:9])[CH2:5][CH2:4]1)=[O:23] |f:0.1.2|

Inputs

Step One
Name
4-piperidone monohydrate hydrochloride
Quantity
1 g
Type
reactant
Smiles
Cl.O.N1CCC(CC1)=O
Step Two
Name
DIPEA
Quantity
1.4 mL
Type
reactant
Smiles
CCN(C(C)C)C(C)C
Step Three
Name
2,6-difluorobenzoyl chloride
Quantity
0.82 mL
Type
reactant
Smiles
FC1=C(C(=O)Cl)C(=CC=C1)F
Step Four
Name
methylene chloride
Quantity
32 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting heterogeneous mixture was stirred at rt for 2 d
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at rt
WASH
Type
WASH
Details
The resulting mixture was washed with 1 N aq. sodium hydroxide (3×10 mL)
EXTRACTION
Type
EXTRACTION
Details
the combined basic aqueous portion was back-extracted with methylene chloride (2×10 mL)
WASH
Type
WASH
Details
washed with 10% aq. citric acid (2×10 mL), brine (20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhyd sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
Concentration under vacuum

Outcomes

Product
Details
Reaction Time
 2 d
Name
title compound
Type
product
Smiles
FC1=C(C(=O)N2CCC(CC2)=O)C(=CC=C1)F
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 1.29 g
YIELD: PERCENTYIELD 83%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.